Cas no 57068-76-5 (2H-Azepin-2-one, hexahydro-1-(4-methyl-2-oxazolyl)-)

• Product Name: 2H-Azepin-2-one, hexahydro-1-(4-methyl-2-oxazolyl)-
• CAS No: 57068-76-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 346589
• PubChem ID: 21323636
• Update Time: 2025-04-19

2H-Azepin-2-one, hexahydro-1-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-1-(4-methyl-2-oxazolyl)-
• 1-(4-methyl-1,3-oxazol-2-yl)azepan-2-one
• 57068-76-5
• SCHEMBL11533901
• 1-(4-methyloxazol-2-yl)azepan-2-one
• DTXSID90612398

• Inchi： 1S/C10H14N2O2/c1-8-7-14-10(11-8)12-6-4-2-3-5-9(12)13/h7H,2-6H2,1H3
• InChI Key： ONXLZGFECOWEGI-UHFFFAOYSA-N
• SMILES： O1C=C(C)N=C1N1C(CCCCC1)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams